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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-phenylpropanoate is a chiral ester of significant interest in the fields of organic

synthesis, pharmacology, and materials science. Its utility as a versatile building block and its

presence in various chemical libraries underscore the importance of a comprehensive

understanding of its nomenclature. This guide provides an in-depth overview of the synonyms,

identifiers, and related chemical nomenclature for Ethyl 2-phenylpropanoate, ensuring clarity

and precision in scientific communication and procurement.

Core Synonyms and Chemical Identifiers
The unambiguous identification of chemical compounds is paramount in scientific research and

development. Ethyl 2-phenylpropanoate is known by several names, which can vary between

chemical suppliers, regulatory bodies, and historical literature. Below is a comprehensive list of

its synonyms and key identifiers.

Systematic and Common Names
IUPAC Name: ethyl 2-phenylpropanoate[1]

Common Synonyms:

Ethyl 2-phenylpropionate[1][2][3][4][5][6]
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Ethyl hydratropate[1][2][3][4][5]

Ethyl hydrotropate[1][2][3]

Hydratropic acid, ethyl ester[1][2][3]

2-Phenylpropionic acid ethyl ester[1][4]

alpha-Methylbenzeneacetic acid ethyl ester[1]

Benzeneacetic acid, alpha-methyl-, ethyl ester[1][3]

Chemical Abstract Service (CAS) Registry Numbers
Primary CAS Number: 2510-99-8[1][2][3][7]

Deprecated CAS Number: 113085-12-4[1]

It is crucial for researchers to recognize the primary CAS number (2510-99-8) as the most

reliable identifier for this compound in databases and for regulatory purposes.

Other Identifiers
For comprehensive database searching and cross-referencing, the following identifiers are also

valuable:

Identifier Type Identifier Source

European Community (EC)

Number
219-727-1

European Chemicals Agency

(ECHA)[1]

ChEMBL ID CHEMBL165835 ChEMBL[1]

PubChem CID 99643 PubChem[1]

DSSTox Substance ID DTXSID30862976 EPA DSSTox[1]

NSC Number 254979 DTP/NCI[1][2]

Structural Representation and Isomers
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A clear understanding of the chemical structure is fundamental to identifying a compound and

its potential isomers.

Molecular Structure
The relationship between the various synonyms and the core chemical structure can be

visualized as follows:
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Synonyms & Identifiers

Ethyl 2-phenylpropanoate

Ethyl 2-phenylpropionate

Common Name

Ethyl hydratropate

Common Name

CAS: 2510-99-8

Primary Identifier

Hydratropic acid, ethyl ester

Systematic Derivative

2-Phenylpropionic acid ethyl ester

Systematic Derivative

Click to download full resolution via product page
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Caption: Relationship between the IUPAC name and common synonyms/identifiers for Ethyl 2-

phenylpropanoate.

Stereoisomerism
It is important to note that Ethyl 2-phenylpropanoate possesses a chiral center at the second

carbon of the propanoate chain. Therefore, it can exist as two enantiomers:

(S)-ethyl 2-phenylpropanoate

(R)-ethyl 2-phenylpropanoate

When a specific stereoisomer is not designated, "Ethyl 2-phenylpropanoate" typically refers to

the racemic mixture. Specific enantiomers may have distinct biological activities, a critical

consideration in drug development. For instance, ethyl (2S)-2-phenylpropanoate is a specific

stereoisomer.[8]

Related Compounds and Potential for Confusion
In chemical databases and commercial catalogs, it is possible to encounter structurally similar

compounds that may be confused with Ethyl 2-phenylpropanoate. Researchers should be

vigilant in verifying the chemical structure and CAS number.

Compound Name CAS Number Key Differentiating Feature

Ethyl 2-methyl-2-

phenylpropanoate
2901-13-5

Additional methyl group at the

2-position[9]

Ethyl 3-phenylpropanoate 2021-28-5
Phenyl group is at the 3-

position

Diethyl(phenylacetyl)malonate 20320-59-6

A malonate derivative with an

additional ethoxycarbonyl

group[10][11][12][13]

Ethyl 2-ethyl-3-

phenylpropanoate
2983-36-0

An additional ethyl group at the

2-position and the phenyl

group at the 3-position[14]
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Conclusion
A thorough understanding of the various synonyms and identifiers for Ethyl 2-phenylpropanoate

is essential for accurate and reproducible scientific work. This guide provides a consolidated

reference to aid researchers, scientists, and drug development professionals in navigating the

complexities of chemical nomenclature. By consistently using precise identifiers such as the

CAS number, the scientific community can ensure clarity and avoid ambiguity in research and

communication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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